2-(N-(3-Chloro-4-methoxyphenyl)methylsulfonamido)-N-(2,6-difluorophenyl)acetamide

• IUPAC Name: 2-(3-chloro-4-methoxy-N-methylsulfonylanilino)-N-(2,6-difluorophenyl)acetamide
• InChI: InChI=1S/C16H15ClF2N2O4S/c1-25-14-7-6-10(8-11(14)17)21(26(2,23)24)9-15(22)20-16-12(18)4-3-5-13(16)19/h3-8H,9H2,1-2H3,(H,20,22)
• InChI Key: SAIVYXPFFQOBCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC(=O)NC2=C(C=CC=C2F)F)S(=O)(=O)C)Cl
• Molecular Formula: C16H15ClF2N2O4S
• Molecular Weight: 404.8 g/mol

Description

2-(N-(3-Chloro-4-methoxyphenyl)methylsulfonamido)-N-(2,6-difluorophenyl)acetamide is a synthetic organic compound that belongs to the class of sulfonamides These compounds are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(N-(3-Chloro-4-methoxyphenyl)methylsulfonamido)-N-(2,6-difluorophenyl)acetamide typically involves multiple steps:

Formation of the sulfonamide intermediate: This step involves the reaction of 3-chloro-4-methoxyaniline with a sulfonyl chloride derivative under basic conditions to form the sulfonamide intermediate.

Acylation reaction: The sulfonamide intermediate is then reacted with 2,6-difluorobenzoyl chloride in the presence of a base to form the final product.

Industrial Production Methods

In an industrial setting, the production of this compound would involve optimization of reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions may target the nitro group (if present) or other reducible functionalities.

Substitution: The chloro and methoxy groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group may yield aldehydes or acids, while nucleophilic substitution at the chloro group can lead to various substituted derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving sulfonamides.

Medicine: Potential use as an antimicrobial agent due to its sulfonamide structure.

Industry: Applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In the context of antimicrobial activity, sulfonamides typically inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria. This inhibition leads to the disruption of bacterial growth and replication.

Comparison with Similar Compounds

Similar Compounds

Sulfamethoxazole: A well-known sulfonamide antibiotic.

Sulfadiazine: Another sulfonamide used in the treatment of bacterial infections.

Sulfapyridine: Used in the treatment of dermatitis herpetiformis.

Comparison

Compared to these similar compounds, 2-(N-(3-Chloro-4-methoxyphenyl)methylsulfonamido)-N-(2,6-difluorophenyl)acetamide may exhibit unique properties due to the presence of chloro, methoxy, and difluorophenyl groups